2-ethoxyphenyl 4-tert-butylbenzoate

• IUPAC Name: (2-ethoxyphenyl) 4-tert-butylbenzoate
• InChI: InChI=1S/C19H22O3/c1-5-21-16-8-6-7-9-17(16)22-18(20)14-10-12-15(13-11-14)19(2,3)4/h6-13H,5H2,1-4H3
• InChI Key: GNAGKNAQYOFLBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C19H22O3
• Molecular Weight: 298.4 g/mol

Description

2-ethoxyphenyl 4-tert-butylbenzoate, also known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPB belongs to the family of benzophenone derivatives, which are widely used in the production of sunscreens, plastics, and other materials.

Mechanism of Action

The mechanism of action of 2-ethoxyphenyl 4-tert-butylbenzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell proliferation and survival. 2-ethoxyphenyl 4-tert-butylbenzoate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-ethoxyphenyl 4-tert-butylbenzoate has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of various signaling pathways. 2-ethoxyphenyl 4-tert-butylbenzoate has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxyphenyl 4-tert-butylbenzoate in lab experiments is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. However, 2-ethoxyphenyl 4-tert-butylbenzoate has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-ethoxyphenyl 4-tert-butylbenzoate. One area of research is the development of new cancer therapies based on 2-ethoxyphenyl 4-tert-butylbenzoate and other benzophenone derivatives. Another area of research is the synthesis of new 2-ethoxyphenyl 4-tert-butylbenzoate derivatives with improved properties, such as increased solubility and reduced toxicity. Additionally, 2-ethoxyphenyl 4-tert-butylbenzoate and other benzophenone derivatives may have potential applications in other fields, such as material science and organic synthesis.

Synthesis Methods

2-ethoxyphenyl 4-tert-butylbenzoate can be synthesized through various methods, including the reaction of 2-ethoxyphenol with 4-tert-butylbenzoyl chloride in the presence of a base. The reaction proceeds through an esterification process, leading to the formation of 2-ethoxyphenyl 4-tert-butylbenzoate.

Scientific Research Applications

2-ethoxyphenyl 4-tert-butylbenzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 2-ethoxyphenyl 4-tert-butylbenzoate has been shown to exhibit potent anticancer activity, making it a promising candidate for the development of new cancer therapies.